Cas no 1824645-68-2 (Benzenemethanamine, 2-chloro-3,6-difluoro-α-(fluoromethyl)-)

• Product Name: Benzenemethanamine, 2-chloro-3,6-difluoro-α-(fluoromethyl)-
• CAS No: 1824645-68-2
• MF: C₈H₇ClF₃N
• MW: 209.596091508865
• MDL: MFCD26137584
• CID: 5211323
• PubChem ID: 130060161
• Update Time: 2025-07-02

Benzenemethanamine, 2-chloro-3,6-difluoro-α-(fluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-chloro-3,6-difluoro-α-(fluoromethyl)-

• MDL： MFCD26137584
• Inchi： 1S/C8H7ClF3N/c9-8-5(12)2-1-4(11)7(8)6(13)3-10/h1-2,6H,3,13H2
• InChI Key： OKQACCYSNBFCDM-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=C(F)C=1Cl)F)(N)CF

Additional information on Benzenemethanamine, 2-chloro-3,6-difluoro-α-(fluoromethyl)-

Comprehensive Overview of Benzenemethanamine, 2-chloro-3,6-difluoro-α-(fluoromethyl)- (CAS No. 1824645-68-2)

In the rapidly evolving field of organic chemistry, the compound Benzenemethanamine, 2-chloro-3,6-difluoro-α-(fluoromethyl)- (CAS No. 1824645-68-2) has garnered significant attention due to its unique structural properties and potential applications. This fluorinated aromatic amine is a subject of interest for researchers exploring advanced synthetic methodologies and pharmaceutical intermediates. Its molecular framework, featuring multiple halogen substitutions, makes it a valuable candidate for drug discovery and material science innovations.

The IUPAC name of this compound reflects its complex structure, highlighting the presence of chloro and fluoro substituents on the benzene ring, as well as a fluoromethyl group attached to the amine-bearing carbon. Such halogenated compounds are often investigated for their enhanced stability and reactivity, which are critical in medicinal chemistry and agrochemical development. Recent studies have focused on optimizing the synthesis of 2-chloro-3,6-difluoro-α-(fluoromethyl)benzenemethanamine to improve yield and purity, addressing challenges like regioselectivity and side reactions.

One of the trending topics in chemical research is the role of fluorinated building blocks in designing bioactive molecules. The compound CAS No. 1824645-68-2 aligns with this trend, as its fluorine atoms can influence molecular interactions such as hydrogen bonding and lipophilicity. These properties are pivotal in developing targeted therapies for diseases where selective binding is essential. Additionally, the environmental impact of halogenated compounds is a hotly debated issue, prompting researchers to explore green chemistry approaches for their synthesis.

From an industrial perspective, Benzenemethanamine derivatives are often utilized as precursors for high-performance materials, including liquid crystals and polymers. The specific substitution pattern in 2-chloro-3,6-difluoro-α-(fluoromethyl)benzenemethanamine may offer advantages in material durability and thermal stability, making it relevant for electronics and coatings. Companies specializing in fine chemicals are increasingly listing this compound in their catalogs, responding to the growing demand for custom synthesis services.

For those searching "applications of fluorinated amines" or "synthesis of halogenated benzenemethanamines", this compound serves as a prime example of how structural modifications can unlock new functionalities. Its spectroscopic data (e.g., NMR, MS) and physicochemical properties (e.g., solubility, melting point) are frequently requested in academic databases and patent literature. Furthermore, discussions on scalability and cost-effective production of such compounds are prevalent in chemical forums, reflecting the practical challenges faced by manufacturers.

In conclusion, Benzenemethanamine, 2-chloro-3,6-difluoro-α-(fluoromethyl)- (CAS No. 1824645-68-2) represents a versatile and scientifically intriguing molecule. Its relevance spans pharmaceuticals, materials science, and synthetic chemistry, aligning with contemporary research priorities. As the scientific community continues to explore sustainable synthesis and novel applications, this compound is poised to remain a focal point in chemical innovation.